Cas no 1027991-91-8 (5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid)

5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a fluorine substituent and carboxylic acid functionality—enhance its reactivity and potential as a versatile intermediate in synthetic chemistry. The compound's rigid pyrazole core and electron-withdrawing groups contribute to its stability and suitability for further derivatization. It is particularly valuable in the development of bioactive molecules, offering precise control over physicochemical properties. High purity and consistent quality make it a reliable choice for applications requiring fine-tuned molecular modifications. Its synthesis and handling adhere to standard laboratory safety protocols.

5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid structure

1027991-91-8 structure

Product Name:5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid

CAS No:1027991-91-8

MF:C₆H₇FN₂O₂

MW:158.130384683609

MDL:MFCD20659165

CID:1133793

PubChem ID:11367149

Update Time:2025-10-15

5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
- CTK1H5456
- 5-fluoro-4-imino-1,3-dimethyl-3,4-dihydro-1H-pyrimidin-2-one
- 2(1H)-Pyrimidinone, 5-fluoro-3,4-dihydro-4-imino-1,3-dimethyl-
- 5-fluoro-1,3-dimethylpyrazole-4-carboxylic acid
- 1,3-Dimethyl-5-fluor-cytosin
- 1,3-Dimethyl-5-fluoro-1H-pyrazole-4-carboxylic acid
- STL584166
- SCHEMBL2721935
- DTXSID001020285
- MFCD20659165
- 5-fluoro-1,3-dimethyl-pyrazole-4-carboxylic Acid
- CS-0439973
- EN300-102006
- 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylicacid
- AKOS024051249
- 1027991-91-8
- HTMQNNFTTWLPIE-UHFFFAOYSA-N
- 5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid
- MDL： MFCD20659165
- Inchi： 1S/C6H7FN2O2/c1-3-4(6(10)11)5(7)9(2)8-3/h1-2H3,(H,10,11)
- InChI Key： HTMQNNFTTWLPIE-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)O)C(C)=NN1C

Computed Properties

Exact Mass: 158.04915563g/mol
Monoisotopic Mass: 158.04915563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (4 g/l) (25 º C),

5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB502667-100 mg	5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8		100MG	€664.30	2022-03-01
abcr	AB502667-250 mg	5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8		250MG	€886.10	2022-03-01
Chemenu	CM189154-1g	5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8	95%	1g	$608	2023-02-03
Chemenu	CM189154-1g	5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8	95%	1g	$739	2021-08-05
Chemenu	CM189154-5g	5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8	95%	5g	$1851	2021-08-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7179-100MG	5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8	95%	100MG	￥ 1,584.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7179-250MG	5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8	95%	250MG	￥ 2,534.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7179-500MG	5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8	95%	500MG	￥ 4,224.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7179-1G	5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8	95%	1g	￥ 6,336.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ7179-5G	5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid	1027991-91-8	95%	5g	￥ 19,008.00	2023-03-31

5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

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